BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 2-Chloroethyl
Ethyl Ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Chloroethyl ethyl ether (CEEE), with the CAS number 628-34-2, is a colorless to pale
yellow liquid characterized by a mild, ether-like odor.[1] It is an organohalogen compound that
finds utility in organic synthesis, primarily as a reactive intermediate rather than a bulk solvent.
Its bifunctional nature, possessing both an ether linkage and a reactive alkyl chloride group,
makes it a valuable reagent for introducing the 2-ethoxyethyl moiety into molecules. This
document provides detailed application notes, experimental protocols, and safety information
regarding the use of 2-chloroethyl ethyl ether in a laboratory setting. While it is soluble in
many organic solvents, its primary application is as an alkylating agent in reactions such as
Williamson ether synthesis and the synthesis of pharmaceutical intermediates.[1]

Physicochemical and Safety Data

Proper handling and storage of 2-chloroethyl ethyl ether are critical due to its flammability
and toxicity. The following table summarizes its key physicochemical properties and safety
information.
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Property Value Reference

Molecular Formula CaHoCIO [2]

Molecular Weight 108.57 g/mol [2]
Clear, colorless to slightly

Appearance o [3]
yellow liquid

Boiling Point 107 °C (at 760 mmHg) [3114]

Melting Point -60 °C [3][4]

Density 0.989 g/mL (at 25 °C) [2][3]

Flash Point 6 °C (42.8 °F) - Closed Cup [3]

Refractive Index n20/D 1.411 [2][3]

Water Solubility Miscible [3]

N Stable under normal

Stability B [5]

conditions.

o Strong oxidizing agents,
Incompatibilities [4115]
Strong bases.

H225: Highly flammable liquid
and vapor.H301: Toxic if

Hazard Statements o [3]
swallowed.H331: Toxic if

inhaled.

Application: Alkylation Reactions

The most prominent application of 2-chloroethyl ethyl ether is as an alkylating agent to
introduce the 2-ethoxyethyl group onto a nucleophilic substrate. This is particularly useful in the
synthesis of pharmaceutical intermediates and other complex organic molecules. The reaction
typically proceeds via an SN2 mechanism.

Reaction Mechanism: SN2 Alkylation
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The diagram below illustrates the SN2 mechanism for the alkylation of a generic nucleophile
(Nu~) using 2-chloroethyl ethyl ether. The nucleophile performs a backside attack on the
carbon atom bonded to the chlorine, displacing the chloride leaving group in a single,
concerted step.

Sn2 mechanism of alkylation.

Experimental Protocols
Protocol 1: Synthesis of an Alkoxy Aromatic Ether via
Williamson Ether Synthesis

This protocol describes a representative procedure for the O-alkylation of a phenol using 2-
chloroethyl ethyl ether.

Materials:

4-Nitrophenol

e 2-Chloroethyl ethyl ether

e Potassium carbonate (K2COs), anhydrous

e Acetonitrile (anhydrous)

o Ethyl acetate

e Hexane

e Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa)

Equipment:

e Round-bottom flask

o Reflux condenser
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e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

» Glassware for filtration and chromatography
Procedure:

e Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 4-nitrophenol (5.0 g, 35.9 mmol) and anhydrous potassium carbonate
(7.45 g, 53.9 mmol).

e Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask.

o Reagent Addition: While stirring the suspension, add 2-chloroethyl ethyl ether (4.68 g, 43.1
mmol) dropwise at room temperature.

o Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 12-16 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the inorganic salts (K=2COs and KCI).
o Rinse the filter cake with a small amount of ethyl acetate.

o Combine the filtrate and washings and concentrate under reduced pressure using a rotary
evaporator.

o Extraction:

o Dissolve the crude residue in 100 mL of ethyl acetate.
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o Transfer the solution to a separatory funnel and wash with 50 mL of water, followed by 50

mL of brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Purification:

o Filter off the drying agent.

o Concentrate the filtrate to obtain the crude product.

o Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield the pure 1-ethoxy-2-(4-nitrophenoxy)ethane.

Molecular
Reactant/Pr . Moles Volume .
Weight ( Mass (g) Yield (%)
oduct (mmol) (mL)
g/mol )
4-Nitrophenol  139.11 35.9 5.0
2-Chloroethyl
108.57 43.1 4.68 4.73
ethyl ether
Potassium
138.21 53.9 7.45
Carbonate
1-ethoxy-2-
(4- (Theoretical:
) 211.22 (e.g., 6.4) - (e.g., 85)
nitrophenoxy) 35.9)

ethane

Protocol 2: Safety and Handling of 2-Chloroethyl Ethyl

Ether

Due to its hazardous nature, strict safety protocols must be followed.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield.[5]
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» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat. Wear appropriate
clothing to prevent skin exposure.[5]

e Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1][5] If exposure limits are exceeded, use a NIOSH-approved respirator with an
appropriate cartridge.[5]

Handling and Storage:

» Handling: Ground and bond containers when transferring material to prevent static
discharge.[5] Use non-sparking tools.[4] Avoid contact with skin, eyes, and clothing. Do not
breathe vapors.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
as a flammables area.[4][5] Keep away from heat, sparks, open flames, and strong oxidizing
agents.[1][5]

Spill and Emergency Procedures:

o Spill: Evacuate the area and remove all sources of ignition.[5] Absorb the spill with an inert
material (e.g., sand, vermiculite) and place it in a suitable, sealed container for disposal.[5]

» Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish. Water may
be ineffective and can spread the fire.[5]

o First Aid:
o Inhalation: Move to fresh air immediately.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.

o Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of water. Seek
immediate medical attention for all routes of exposure.
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Workflow and Process Visualization

The following diagram outlines the general laboratory workflow for performing an alkylation
reaction using 2-chloroethyl ethyl ether.
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General workflow for an alkylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

